4-{5-Cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-6-methylpyrimidine

• IUPAC Name: cyclopentyl-[2-(6-methylpyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C17H24N4O/c1-12-6-16(19-11-18-12)20-7-14-9-21(10-15(14)8-20)17(22)13-4-2-3-5-13/h6,11,13-15H,2-5,7-10H2,1H3
• InChI Key: GFSUHRWUWNPFQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=N1)N2CC3CN(CC3C2)C(=O)C4CCCC4
• Molecular Formula: C17H24N4O
• Molecular Weight: 300.4 g/mol

Description

4-{5-Cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-6-methylpyrimidine is a novel compound that has gained significant interest in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Synthesis and Potential Applications

• Synthetic Pathways and Key Precursors : Research has focused on the synthesis of pyrrolo annulated pyrido[2,3‐D]pyrimidines as potential nonclassical antifolates. These compounds serve as key precursors to classical and nonclassical tricyclic analogues of the folate cofactor, highlighting their importance in medicinal chemistry (Gangjee, Patel, & Lin, 1988).

• Unexpected Products in Multicomponent Reactions : The generation of pyrrolo[2,3-d]pyrimidines through multicomponent reactions has been observed, providing unexpected cyclization products. This finding suggests the complexity and potential versatility of pyrimidine derivatives in synthetic chemistry (Quiroga et al., 2010).

• Correlation of Structure, Stability, Reactivity, and Biological Activity : The study of 4-methyl- and 4-(Halophenyl)pyrimidinium compounds has provided insights into their structural, stability, reactivity, and potential biological activities. These findings underscore the significance of pyrimidine derivatives in developing nucleophilic reagents and understanding their interactions in biological systems (Moldoveanu & Mangalagiu, 2005).

• Hybrid Catalysts in Synthesis : The use of hybrid catalysts for synthesizing 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones) has been emphasized. These catalysts offer diverse applications in the medicinal and pharmaceutical industries due to their bioavailability and broad synthetic applications (Parmar, Vala, & Patel, 2023).

• Optical and Nonlinear Optical Properties : Studies on thiopyrimidine derivatives have revealed their significant distribution in nature and promising applications in medicine and nonlinear optics fields. This research points to the potential of pyrimidine derivatives in optoelectronic and high-tech applications (Hussain et al., 2020).

Mechanism of Action

Target of Action

The primary target of the compound 4-{5-Cyclopentanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-6-methylpyrimidine is the Orexin-2 receptor . This receptor plays a crucial role in the regulation of sleep and wakefulness .

Mode of Action

This compound acts as a selective antagonist at the Orexin-2 receptor . By blocking the action of orexins, it can influence sleep-wake cycles .

Biochemical Pathways

The compound this compound, by acting on the Orexin-2 receptor, affects the orexinergic system . This system is involved in the regulation of sleep-wake cycles, feeding, reward-seeking, and energy balance .

Pharmacokinetics

The pharmacokinetic properties of this compound have been optimized for tissue distribution and duration of action . These properties make it suitable for evaluation in the treatment of primary insomnia .

Result of Action

The molecular and cellular effects of this compound’s action result in the promotion of sleep . This has been proven in rat models .